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Compound of Interest

Compound Name: Nampt-IN-5

Cat. No.: B2955876

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nampt-IN-5 is a potent and orally active inhibitor of nicotinamide phosphoribosyltransferase
(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway. By inhibiting NAMPT,
Nampt-IN-5 disrupts cellular NAD+ levels, a critical coenzyme for numerous cellular processes,
including metabolism, DNA repair, and signaling. This mechanism makes Nampt-IN-5 a
compelling agent for investigation in various research areas, particularly in oncology and
metabolic diseases. These application notes provide a detailed protocol for the in vivo dosing
and administration of Nampt-IN-5 for preclinical research.

Mechanism of Action

NAMPT is a key enzyme in the salvage pathway that recycles nicotinamide back into NAD+.
Cancer cells, with their high metabolic rate and reliance on NAD+-dependent enzymes for
proliferation and survival, are often more sensitive to NAMPT inhibition than normal cells.
Nampt-IN-5, by blocking this pathway, leads to a depletion of the cellular NAD+ pool. This
depletion results in energy crisis, increased oxidative stress, and ultimately, apoptosis in cancer
cells.
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[https://www.benchchem.com/product/b2955876#nampt-in-5-in-vivo-dosing-and-
administration-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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